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Introduction

Enteric coatings are essential functional polymeric barriers applied to oral dosage forms to
control drug release, protecting acid-labile drugs from the gastric environment or preventing
gastric irritation from certain medications. The physical properties of these coatings are critical
to their performance and are significantly influenced by the choice of polymer and plasticizer.
Dimethyl Phthalate (DMP), a phthalate ester, has been historically utilized as a plasticizer in
the formulation of enteric-coated pharmaceuticals, particularly with cellulosic polymers like
Cellulose Acetate Phthalate (CAP).[1] This document provides detailed application notes and
protocols regarding the role and use of DMP in such formulations.

As a plasticizer, DMP integrates into the polymer matrix, increasing the free volume between
polymer chains. This enhances the flexibility and reduces the brittleness of the enteric coating,
which is crucial for maintaining its integrity during manufacturing, handling, and transit through
the stomach.[2] The concentration and type of plasticizer can significantly impact the
mechanical properties, permeability, and ultimately, the drug release profile of the enteric-
coated product.
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Mechanism of Action of Dimethyl Phthalate in
Enteric Coatings

The primary role of Dimethyl Phthalate in an enteric coating formulation is to modify the
physical properties of the polymer film to ensure it remains intact in the acidic environment of

the stomach and dissolves at the desired pH in the small intestine.
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Weigh CAP, DMP, and Talc Prepare Acetone/lsopropyl Alcohol Mixture
Dissolve CAP in Solvent Mixture Dissolve DMP in a portion of Solvent

N

Add DMP solution to CAP solution

:

Disperse Talc in the combined solution

:

Stir for 30 minutes

Coating Solution Ready
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Disintegration Test Dissolution Test
Place tablets in basket Place tablets in 0.1 N HCI at 37°C
' '
Immerse in 0.1 N HCI for 1h at 37°C Run for 2h, sample and analyze

' '

Observe for disintegration Replace with pH 6.8 buffer
' '

Replace with pH 6.8 buffer Run for 90 min, sample and analyze
' '

Tablets should disintegrate Calculate drug release profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formulation-of-enteric-coated-pharmaceuticals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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